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Compound of Interest

6-Methoxyquinoline-8-
Compound Name:

carbaldehyde
CAS No.: 1268520-98-4
Cat. No.: B595290

Get Quote

Executive Summary & Chemical Profile[1]

6-Methoxyquinoline-8-carbaldehyde represents a specialized subclass of heteroaromatic
aldehydes. Unlike standard benzaldehydes, the reactivity of the C8-formyl group is heavily
influenced by two structural factors:

e The Peri-Effect: The aldehyde at position 8 is spatially adjacent to the quinoline nitrogen
(N1). This proximity creates a pre-organized "pincer" geometry, making its derivatives
(especially Schiff bases) exceptionally potent chelators for transition metals.

» Electronic Modulation: The 6-methoxy group serves as a strong electron-donating group
(EDG). Through resonance, it increases electron density within the benzene ring, rendering
the aldehyde carbon slightly less electrophilic than the unsubstituted parent (quinoline-8-
carbaldehyde). This necessitates tailored protocols for condensation and oxidation to ensure
high yields.
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Property Data

CAS Number 1268520-98-4
Molecular Formula C11H9oNO:2
Molecular Weight 187.20 g/mol

Condensation (Imine formation), Oxidation (to

Key Reactivit
y Y Acid), Reduction (to Alcohol)

_ o Ligand synthesis (N,N-donor pincers),
Primary Application ] ) ) )
Antimalarial drug intermediates

Core Reaction Protocols
Protocol A: Schiff Base Condensation (Ligand
Synthesis)

Objective: Synthesis of N,N-bidentate or N,N,X-tridentate ligands. Rationale: The condensation
of primary amines with the C8-aldehyde yields imines where the quinoline nitrogen and imine
nitrogen are perfectly positioned to chelate metals (e.g., Cu, Zn, Ru).

Mechanism & Insight: The 6-methoxy group donates electron density, stabilizing the aldehyde
and raising the energy barrier for nucleophilic attack by the amine. Therefore, acid catalysis is
strictly required to activate the carbonyl oxygen.

Step-by-Step Protocol:

o Preparation: Dissolve 6-Methoxyquinoline-8-carbaldehyde (1.0 eq) in anhydrous Ethanol
(EtOH) or Methanol (MeOH) [0.1 M concentration].

» Activation: Add Glacial Acetic Acid (2-3 drops per mmol of aldehyde) or p-Toluenesulfonic
acid (pTSA) (5 mol%). Stir for 10 minutes at room temperature to protonate/activate the
carbonyl.

» Addition: Add the primary amine (1.0-1.1 eq) dropwise.
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o Note: If the amine is an aniline derivative (less nucleophilic), use 1.2 eq and reflux
conditions.

o Reaction: Heat to reflux (78°C for EtOH) for 4—6 hours. Monitor via TLC (Mobile phase:
Hexane/EtOAc 7:3). The aldehyde spot (usually higher Rf) should disappear.

o [solation:

o Method A (Precipitation): Cool to 0°C. The Schiff base often precipitates as a
yellow/orange solid. Filter and wash with cold cold EtOH.[1]

o Method B (Solvent Exchange): If no precipitate forms, evaporate solvent to 20% volume,
add diethyl ether, and cool to -20°C to induce crystallization.

Protocol B: Oxidation to 6-Methoxyquinoline-8-
carboxylic Acid

Objective: Generation of the carboxylic acid for amide coupling (drug derivatization). Rationale:
Standard oxidants like KMnOa can be too harsh, potentially attacking the electron-rich quinoline
ring or the methoxy ether. The Pinnick Oxidation or Silver Oxide (Ag20) methods are preferred

for their chemoselectivity.

Step-by-Step Protocol (Pinnick Method):
e Solvent System: Dissolve aldehyde (1.0 eq) in t-Butanol/Water (3:1 v/v) or THF/Water.

o Scavenger: Add 2-Methyl-2-butene (10-20 eq). Critical Step: This scavenges the
hypochlorous acid generated, preventing chlorination of the electron-rich aromatic ring.

e Oxidant: Add Sodium Chlorite (NaClO2) (1.5-2.0 eq) and Sodium Dihydrogen Phosphate
(NaHz2POa4) (1.5 eq) to buffer the pH to ~4.5.

» Reaction: Stir at room temperature for 2—4 hours. The solution typically turns pale yellow.

o Workup: Acidify to pH 2 with 1N HCI and extract with Ethyl Acetate. The carboxylic acid
product is often sparingly soluble in non-polar solvents; check the aqueous layer if yield is

low.
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Protocol C: Reduction to 6-Methoxyquinoline-8-
methanol

Objective: Synthesis of the benzylic alcohol intermediate. Rationale: Sodium Borohydride
(NaBHa) is sufficient. The proximity of the quinoline nitrogen can sometimes coordinate Boron,
leading to stable complexes that require rigorous acid hydrolysis during workup.

Step-by-Step Protocol:

Dissolution: Dissolve aldehyde in Methanol (0.2 M). Cool to 0°C.
e Reduction: Add NaBHa4 (1.5 eq) portion-wise over 15 minutes. (Gas evolution: Hz).

e Quench: Stir for 30 minutes at 0°C, then allow to warm to RT for 1 hour. Quench with
Saturated NH4Cl or 1N HCI (dropwise) until bubbling ceases.

o Hydrolysis:Crucial Step: Stir the acidic mixture for 20 minutes to break any B-N coordinate
bonds between the quinoline nitrogen and the borate side-products.

o Extraction: Neutralize with NaHCOs and extract with DCM.

Reaction Logic & Pathway Visualization

The following diagram illustrates the divergent synthetic pathways from the parent aldehyde,
highlighting the reagents and products.
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Caption: Divergent synthetic pathways for 6-Methoxyquinoline-8-carbaldehyde

functionalization.

Safety & Handling

Quinoline Toxicity: Quinolines are potential mutagens and skin irritants. All procedures must
be conducted in a fume hood.

Light Sensitivity: The 6-methoxy group makes the system electron-rich and potentially
susceptible to photo-oxidation over long periods. Store the aldehyde in amber vials under
inert gas (Argon/Nitrogen) at 4°C.

Metal Waste: If synthesizing Schiff base metal complexes, dispose of heavy metal waste
(Cu, Zn, Ru) in designated satellite accumulation areas.

References

Synthesis of 8-Substituted Quinolines
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o Skraup Synthesis & Functionalization: The core scaffold is typically accessed via modified
Skraup synthesis followed by oxidation of the 8-methyl derivative or formyl

o Source: (Reference for general nitro/amino quinoline synthesis).

¢ Schiff Base Chemistry of 8-Quinolinecarboxaldehyde

o Pincer Ligand Formation: Commonly used to form tridentate ligands for c

o Source:
» Oxidation Protocols (Pinnick)

o Selectivity for Electron-Rich Aldehydes: The use of chlorite allows oxidation without
chlorinating the activated arom

o Source:
o Commercial Availability & CAS Verification
o Compound: 6-Methoxyquinoline-8-carbaldehyde (CAS 1268520-98-4).[2]

o Source:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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